Cas no 1235266-52-0 (N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2-(4-fluorophenyl)acetamide)

• Product Name: N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2-(4-fluorophenyl)acetamide
• CAS No: 1235266-52-0
• MF: C₂₃H₂₃FN₂O₃
• MW: 394.438729524612
• CID: 5748608
• PubChem ID: 49690538
• Update Time: 2025-05-24

N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F5033-5163
• N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-2-(4-fluorophenyl)acetamide
• 1235266-52-0
• AKOS024492319
• N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-2-(4-fluorophenyl)acetamide
• VU0631505-1
• N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2-(4-fluorophenyl)acetamide

• Inchi： 1S/C23H23FN2O3/c24-19-7-5-16(6-8-19)13-22(27)25-15-17-9-11-26(12-10-17)23(28)21-14-18-3-1-2-4-20(18)29-21/h1-8,14,17H,9-13,15H2,(H,25,27)
• InChI Key： FFKSWAAZIBREOY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NCC1CCN(C(C2=CC3C=CC=CC=3O2)=O)CC1)=O

Computed Properties

• Exact Mass: 394.16927076g/mol
• Monoisotopic Mass: 394.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.6Ų

Additional information on N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2-(4-fluorophenyl)acetamide

Comprehensive Overview of N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2-(4-fluorophenyl)acetamide (CAS No. 1235266-52-0)

The compound N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2-(4-fluorophenyl)acetamide, identified by its CAS No. 1235266-52-0, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. This compound features a unique combination of a benzofuran moiety, a piperidine ring, and a fluorophenyl group, making it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in targeting specific enzymes or receptors, which could lead to breakthroughs in treating neurological and inflammatory conditions.

One of the key structural highlights of N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2-(4-fluorophenyl)acetamide is its benzofuran-2-carbonyl group, which is known for its bioactivity in modulating protein-protein interactions. The incorporation of a piperidin-4-yl scaffold enhances its binding affinity, while the 4-fluorophenyl moiety contributes to its metabolic stability. These features make it a subject of intense study in drug discovery, especially in the context of small-molecule inhibitors and allosteric modulators.

In recent years, the scientific community has shown growing interest in CAS No. 1235266-52-0 due to its potential applications in neurodegenerative diseases and chronic pain management. With the rise of personalized medicine, researchers are exploring how this compound could be tailored to interact with specific biological targets, such as G-protein-coupled receptors (GPCRs) or ion channels. Its fluorinated aromatic component also aligns with current trends in medicinal chemistry, where fluorine atoms are often used to improve pharmacokinetic properties.

Another area of exploration for N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2-(4-fluorophenyl)acetamide is its role in cancer research. Preliminary studies suggest that its unique structure may interfere with signaling pathways involved in cell proliferation. While more data is needed, the compound's ability to cross the blood-brain barrier makes it a compelling candidate for central nervous system (CNS)-related therapies. This aligns with the increasing demand for novel CNS-active compounds in the pharmaceutical industry.

From a synthetic chemistry perspective, the preparation of CAS No. 1235266-52-0 involves multi-step organic reactions, including amide coupling and carbonylative cyclization. Researchers are optimizing these processes to improve yield and scalability, which is critical for advancing the compound into preclinical studies. The use of fluorinated building blocks in its synthesis also reflects broader trends in green chemistry, where minimizing environmental impact is a priority.

Given the compound's potential, it is no surprise that N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2-(4-fluorophenyl)acetamide has become a hot topic in academic and industrial circles. Online searches for terms like "benzofuran derivatives in drug discovery" and "fluorophenyl acetamide applications" have surged, indicating widespread curiosity about its mechanisms and uses. As research progresses, this compound could pave the way for innovative treatments in areas like neuroprotection and immune modulation.

In summary, CAS No. 1235266-52-0 represents a fascinating intersection of medicinal chemistry and therapeutic potential. Its intricate structure, combined with its promising biological activity, positions it as a molecule to watch in the coming years. Whether you're a researcher investigating GPCR ligands or a chemist exploring fluorinated pharmacophores, this compound offers ample opportunities for discovery and innovation.